Cas no 50397-63-2 (2-[(3-Methylphenyl)sulfonyl]acetic acid ethyl ester)

2-[(3-Methylphenyl)sulfonyl]acetic acid ethyl ester Properties

Names and Identifiers

• 2-[(3-Methylphenyl)sulfonyl]acetic acid ethyl ester
• ethyl 2-(3-methylphenyl)sulfonylacetate
• AKOS010494629
• 50397-63-2
• SCHEMBL7509196
• [(3-Methylphenyl)sulfonyl]acetic acid ethyl ester
• Acetic acid, [(3-methylphenyl)sulfonyl]-, ethyl ester
• Ethyl [(3-methylphenyl)sulfonyl]acetate #
• DKBHHMLGBAWFQI-UHFFFAOYSA-N
• DTXSID80340153
• Ethyl (3-methylbenzene-1-sulfonyl)acetate
• +Expand

• InChIKey： DKBHHMLGBAWFQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O4S/c1-3-15-11(12)8-16(13,14)10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3
• SMILES： C(OC(=O)CS(C1C=CC=C(C)C=1)(=O)=O)C

Computed Properties

• Exact Mass: 242.06128010g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.06128010g/mol
• Heavy Atom Count: 16
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.208